Cas no 136482-43-4 (Benzenamine, 4,4'-methylenebis[N,N-diphenyl-)

• Product name: Benzenamine, 4,4'-methylenebis[N,N-diphenyl-
• CAS No: 136482-43-4
• MF: C₃₇H₃₀N₂
• MW: 502.6475
• CID: 1241196
• PubChem ID: 54473768

Benzenamine, 4,4'-methylenebis[N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• N,N-diphenyl-4-[[4-(N-phenylanilino)phenyl]methyl]aniline
• SCHEMBL9768685
• N,N'-[Methylenedi(4,1-phenylene)]bis(N-phenylaniline)
• 136482-43-4
• DTXSID30711591
• Benzenamine, 4,4'-methylenebis[N,N-diphenyl-

• Inchi： InChI=1S/C37H30N2/c1-5-13-32(14-6-1)38(33-15-7-2-8-16-33)36-25-21-30(22-26-36)29-31-23-27-37(28-24-31)39(34-17-9-3-10-18-34)35-19-11-4-12-20-35/h1-28H,29H2
• InChI Key： XKCPSCKPIANTKN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)CC4=CC=C(C=C4)N(C5=CC=CC=C5)C6=CC=CC=C6

Computed Properties

• Exact Mass: 502.2411
• Monoisotopic Mass: 502.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• PSA: 6.48